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Compound of Interest

Compound Name: alpha-Eleostearic acid

Cat. No.: B045164 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Application: This document provides a detailed protocol for an in vitro assay to quantify the

biosynthesis of alpha-eleostearic acid (α-ESA), a conjugated fatty acid of significant interest

for its potential nutraceutical and industrial applications. The assay is crucial for screening and

characterizing enzymes like fatty acid conjugases (FADX) or desaturases (FADS2), studying

lipid metabolism, and engineering biosynthetic pathways in various expression systems.

Principle: The assay measures the enzymatic conversion of a precursor fatty acid, typically

linoleic acid (18:2), into alpha-eleostearic acid (α-ESA; cis-9, trans-11, trans-13-

octadecatrienoic acid). The reaction is catalyzed by a fatty acid conjugase, an enzyme often

found in the microsomal fraction of plant seeds that naturally produce α-ESA, such as

Momordica charantia (bitter melon).[1][2] The enzyme utilizes linoleic acid esterified to

phosphatidylcholine (PC) as a substrate and requires a cofactor, such as NADH or NADPH, for

its activity.[1][3][4] The product, α-ESA, is subsequently extracted, derivatized to its fatty acid

methyl ester (FAME), and quantified using chromatographic methods like HPLC or GC-MS.[5]

[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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